Cas no 1226437-34-8 (N-(1,3-benzothiazol-2-yl)-2-{6-(propan-2-yl)pyrimidin-4-ylsulfanyl}acetamide)

• Product Name: N-(1,3-benzothiazol-2-yl)-2-{6-(propan-2-yl)pyrimidin-4-ylsulfanyl}acetamide
• CAS No: 1226437-34-8
• MF: C₁₆H₁₆N₄OS₂
• MW: 344.454440116882
• CID: 6117921
• PubChem ID: 49676267
• Update Time: 2025-11-01

N-(1,3-benzothiazol-2-yl)-2-{6-(propan-2-yl)pyrimidin-4-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzothiazol-2-yl)-2-{6-(propan-2-yl)pyrimidin-4-ylsulfanyl}acetamide
• N-(1,3-benzothiazol-2-yl)-2-(6-propan-2-ylpyrimidin-4-yl)sulfanylacetamide
• AKOS024518512
• F5787-1834
• 1226437-34-8
• N-(1,3-benzothiazol-2-yl)-2-{[6-(propan-2-yl)pyrimidin-4-yl]sulfanyl}acetamide
• N-(benzo[d]thiazol-2-yl)-2-((6-isopropylpyrimidin-4-yl)thio)acetamide

• Inchi： 1S/C16H16N4OS2/c1-10(2)12-7-15(18-9-17-12)22-8-14(21)20-16-19-11-5-3-4-6-13(11)23-16/h3-7,9-10H,8H2,1-2H3,(H,19,20,21)
• InChI Key： APKUPRVMFBLRKK-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=CC=C2S1)(=O)CSC1=CC(C(C)C)=NC=N1

Computed Properties

• Exact Mass: 344.07655349g/mol
• Monoisotopic Mass: 344.07655349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 121Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(1,3-benzothiazol-2-yl)-2-{6-(propan-2-yl)pyrimidin-4-ylsulfanyl}acetamide

Professional Introduction to N-(1,3-benzothiazol-2-yl)-2-{6-(propan-2-yl)pyrimidin-4-ylsulfanyl}acetamide (CAS No: 1226437-34-8)

N-(1,3-benzothiazol-2-yl)-2-{6-(propan-2-yl)pyrimidin-4-ylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by the CAS number 1226437-34-8, belongs to a class of molecules that exhibit promising properties for therapeutic applications. The detailed structure of this molecule includes a benzothiazole core, a pyrimidine sulfanyl group, and an acetamide moiety, which collectively contribute to its distinctive chemical and pharmacological characteristics.

The benzothiazole moiety is a well-known pharmacophore that is frequently incorporated into drug candidates due to its ability to interact with various biological targets. In particular, the 1,3-benzothiazole scaffold has been extensively studied for its potential in treating a wide range of diseases, including infectious diseases, inflammatory conditions, and even certain types of cancer. The presence of the 2-substituted benzothiazole in N-(1,3-benzothiazol-2-yl)-2-{6-(propan-2-yl)pyrimidin-4-ylsulfanyl}acetamide suggests that this compound may possess enhanced binding affinity to biological receptors, making it a valuable candidate for further investigation.

Additionally, the pyrimidine sulfanyl group in the molecule's structure plays a crucial role in modulating its biological activity. Pyrimidine derivatives are well-documented for their role in various pharmacological pathways, including antiviral and anticancer therapies. The specific arrangement of atoms within the pyrimidine ring and its connection to the sulfanyl group in N-(1,3-benzothiazol-2-yl)-2-{6-(propan-2-yl)pyrimidin-4-ylsulfanyl}acetamide likely contributes to its ability to interact with enzymes and receptors involved in critical cellular processes.

The acetamide functional group at the terminal end of the molecule further enhances its potential as a drug candidate. Acetamides are known for their versatility in medicinal chemistry, often serving as key components in molecules that exhibit analgesic, anti-inflammatory, and neuroprotective properties. In this context, the acetamide moiety in N-(1,3-benzothiazol-2-yl)-2-{6-(propan-2-yl)pyrimidin-4-ylsulfanyl}acetamide may contribute to its overall pharmacological profile by facilitating interactions with specific biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like N-(1,3-benzothiazol-2-yl)-2-{6-(propan-2-yl)pyrimidin-4-ylsulfanyl}acetamide with greater accuracy. These tools have been instrumental in identifying potential binding sites on target proteins and understanding how structural modifications can influence biological activity. For instance, studies using molecular dynamics simulations have shown that small changes in the orientation of the benzothiazole ring can significantly alter the compound's interaction with biological targets.

In addition to computational studies, experimental research has also provided valuable insights into the pharmacological properties of N-(1,3-benzothiazol-2-yl)-2-{6-(propan-2-y l)pyrimidin -4 -y l s u l f y n l }a c e t a m i d e . In vitro assays have demonstrated that this compound exhibits inhibitory activity against certain enzymes and receptors relevant to human health. Specifically, preliminary data suggest that it may interfere with pathways involved in inflammation and cell proliferation, making it a promising candidate for treating conditions such as arthritis and certain types of cancer.

The propan - 2 - yl substituent on the pyrimidine ring is another key feature of this molecule that may contribute to its biological activity. Alkyl groups like propan - 2 - yl are known to influence solubility and metabolic stability, which are critical factors in drug design. By incorporating this substituent into the structure of N-(1,3-benzothiazol - 2 - yl ) - 2 - { 6 - ( propan - 2 - y l ) p y r i m i d i n e - 4 - y l s u l f y n l }a c e t a m i d e , researchers aim to optimize these properties while maintaining or enhancing biological activity.

One of the most exciting aspects of N-(1,3-benzothiazol - 2 - yl ) - 2 - { 6 - ( propan - 2 - y l ) p y r i m i d i n e - 4 - y l s u l f y n l }a c e t a m i d e is its potential for further structural optimization. By leveraging modern synthetic techniques and combinatorial chemistry approaches, researchers can rapidly explore numerous analogues of this compound. This allows for the systematic investigation of how different structural features contribute to biological activity, ultimately leading to the development of more effective drug candidates.

The benzothiazole core provides a stable scaffold for further derivatization while maintaining key pharmacophoric elements necessary for biological activity. Researchers can introduce various functional groups or alter substituents at different positions on the benzothiazole ring to fine-tune properties such as solubility, bioavailability, and metabolic stability. Similarly，the pyrimidine sulfanyl group offers multiple sites for modification，allowing for tailored interactions with biological targets.

The acetamide moiety，while relatively simple，can be modified through various synthetic strategies to enhance pharmacological properties。For example，the introduction of fluorine atoms or other electronegative substituents can improve metabolic stability，while changes in stereochemistry can influence binding affinity。

Recent studies have also highlighted the importance of understanding the relationship between molecular structure and pharmacokinetic properties。Advanced techniques such as high-throughput screening (HTS) have enabled researchers to rapidly evaluate large libraries of compounds，identifying those with optimal profiles for further development。These approaches，combined with computational modeling，have accelerated the discovery process significantly。

In conclusion，N-(1,3-benzothiazol - 2 - yl ) - 2 - { 6 - ( propan _ 2 _ y l ) p y r i m i d i n e _ 4 _ y l s u l f y n l }a c e t a m i d e (CAS No: 1226437_34_8) represents an intriguing compound with potential therapeutic applications。Its unique structure，comprising a benzothiazole core、a pyrimidine sulfanyl group、and an acetamide moiety，suggests promising interactions with various biological targets。Recent advancements in computational chemistry、molecular modeling、and synthetic methodologies have provided valuable tools for investigating this compound's pharmacological properties further。By leveraging these technologies、researchers can optimize its structure、enhance its biological activity、and ultimately develop novel therapeutic agents that address unmet medical needs。